Cas no 2137607-33-9 (2-(4-Formylthiophen-2-yl)benzoic acid)

• Product Name: 2-(4-Formylthiophen-2-yl)benzoic acid
• CAS No: 2137607-33-9
• MF: C₁₂H₈O₃S
• MW: 232.255122184753
• CID: 6486932
• PubChem ID: 165455549
• Update Time: 2025-10-28

2-(4-Formylthiophen-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2137607-33-9
• 2-(4-formylthiophen-2-yl)benzoic acid
• EN300-745853
• 2-(4-Formylthiophen-2-yl)benzoic acid

• Inchi： 1S/C12H8O3S/c13-6-8-5-11(16-7-8)9-3-1-2-4-10(9)12(14)15/h1-7H,(H,14,15)
• InChI Key： NISLTLLWKKXCLT-UHFFFAOYSA-N
• SMILES： S1C=C(C=O)C=C1C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 232.01941529g/mol
• Monoisotopic Mass: 232.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 82.6Ų

Additional information on 2-(4-Formylthiophen-2-yl)benzoic acid

2-(4-Formylthiophen-2-yl)benzoic acid (CAS 2137607-33-9): A Versatile Building Block in Organic Synthesis

2-(4-Formylthiophen-2-yl)benzoic acid (CAS 2137607-33-9) is an important heterocyclic carboxylic acid derivative that has gained significant attention in recent years due to its unique structural features and wide range of applications in organic synthesis. This compound, with its thiophene and benzoic acid moieties, serves as a valuable building block for the preparation of various functional materials and pharmaceutical intermediates.

The molecular structure of 2-(4-formylthiophen-2-yl)benzoic acid combines the electron-rich thiophene ring with the versatile formyl group and carboxylic acid functionality, making it particularly useful in cross-coupling reactions and condensation reactions. Recent studies in organic electronics have highlighted the potential of such thiophene-containing compounds in the development of organic semiconductors and photovoltaic materials, which aligns with current research trends in renewable energy technologies.

In pharmaceutical research, 2-(4-formylthiophen-2-yl)benzoic acid serves as a key intermediate for the synthesis of various biologically active compounds. The presence of both aldehyde and carboxylic acid groups allows for diverse structural modifications, enabling medicinal chemists to create libraries of potential drug candidates. This aspect is particularly relevant given the growing interest in small molecule therapeutics and targeted drug design approaches.

The compound's solubility characteristics and reactivity patterns have been extensively studied to optimize its use in various synthetic protocols. Researchers have found that 2-(4-formylthiophen-2-yl)benzoic acid exhibits good solubility in common polar organic solvents such as DMF, DMSO, and THF, while being less soluble in non-polar solvents. This property profile makes it particularly suitable for solution-phase synthesis applications.

Recent advances in catalyzed coupling reactions have expanded the utility of thiophene-based building blocks like 2-(4-formylthiophen-2-yl)benzoic acid. The compound readily participates in Palladium-catalyzed cross-coupling reactions, Suzuki-Miyaura couplings, and Buchwald-Hartwig aminations, making it valuable for constructing complex molecular architectures. These synthetic methodologies are currently of great interest in both academic and industrial research settings.

In material science applications, 2-(4-formylthiophen-2-yl)benzoic acid has shown promise as a precursor for conjugated polymers and molecular semiconductors. The thiophene unit contributes to electron delocalization, while the formyl group provides a handle for further functionalization. These properties are particularly valuable in the development of organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs), which are currently hot topics in flexible electronics research.

The thermal stability and photophysical properties of 2-(4-formylthiophen-2-yl)benzoic acid have also been investigated for potential applications in optical materials and sensing technologies. The compound exhibits interesting fluorescence characteristics that can be tuned through appropriate structural modifications, making it relevant to current research in chemical sensors and bioimaging probes.

From a commercial perspective, the demand for high-purity 2-(4-formylthiophen-2-yl)benzoic acid has been steadily increasing, particularly from contract research organizations and pharmaceutical development companies. Suppliers typically offer this compound with purity levels exceeding 97%, with some specialized providers offering ultra-high purity grades (≥99%) for sensitive applications. The current market trends show growing interest in custom synthesis services for derivatives of this compound.

Quality control of 2-(4-formylthiophen-2-yl)benzoic acid typically involves advanced analytical techniques such as HPLC analysis, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for research and industrial applications. The analytical data also helps researchers track structural integrity during storage and handling, which is crucial for reproducible results in synthetic applications.

Looking forward, 2-(4-formylthiophen-2-yl)benzoic acid is expected to maintain its importance as a versatile synthetic intermediate in both academic and industrial settings. The ongoing developments in catalysis, green chemistry, and materials science are likely to uncover new applications for this compound and its derivatives. Researchers are particularly interested in exploring its potential in metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), which represent cutting-edge areas in materials chemistry.

For synthetic chemists working with 2-(4-formylthiophen-2-yl)benzoic acid, proper storage conditions are essential to maintain its stability. The compound should be kept in a cool, dry place, preferably under inert atmosphere, and protected from light. These storage recommendations help preserve the reactivity of both the formyl group and carboxylic acid functionality, ensuring optimal performance in synthetic applications.

The synthesis and applications of 2-(4-formylthiophen-2-yl)benzoic acid continue to be active areas of research, with new publications regularly appearing in scientific literature. Recent studies have focused on developing more efficient synthetic routes, exploring novel derivatives, and investigating its behavior in various catalytic systems. These research efforts contribute to our growing understanding of this valuable compound and its potential applications across multiple scientific disciplines.